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Compound of Interest

Compound Name:
2',6'-Dichloro-2-

hydroxyacetophenone

Cat. No.: B11715090

Get Quote

As a Senior Application Scientist, I recognize that the handling and disposal of halogenated

organic compounds are often treated as an afterthought in drug development workflows.

However, improper management of molecules like 2',6'-Dichloro-2-hydroxyacetophenone
(CAS: 688361-22-0) compromises laboratory safety, incurs severe regulatory penalties, and

poses significant environmental hazards.

This guide provides a self-validating, step-by-step operational framework for the proper

segregation, handling, and disposal of this specific compound, ensuring full compliance with

federal safety and environmental regulations [1].

Chemical Profiling & Hazard Causality
2',6'-Dichloro-2-hydroxyacetophenone is a halogenated aromatic ketone featuring an alpha-

hydroxy group. To design a safe disposal protocol, we must first understand the chemical

causality behind its hazards:

Halogenated Aromatic Ring: The presence of two chlorine atoms at the 2,6-positions makes

this a recalcitrant halogenated organic compound. Causality: If incinerated at standard

temperatures, chlorinated aromatics can undergo incomplete combustion, leading to the
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formation of highly toxic polychlorinated dibenzo-p-dioxins (PCDDs). Therefore, this waste

must be strictly segregated to ensure it is routed to specialized high-temperature (>1000°C)

EPA RCRA-compliant incinerators equipped with acid gas scrubbers [1].

Alpha-Hydroxy Ketone Moiety: This functional group is reactive and can act as a reducing

agent or undergo acid/base-catalyzed degradation. Causality: Mixing this compound with

strong oxidizers (e.g., nitric acid waste) or strong bases can trigger exothermic reactions,

potentially over-pressurizing sealed waste containers.

Quantitative Data & Disposal Parameters
Parameter Specification / Requirement

CAS Number 688361-22-0

Molecular Formula C₈H₆Cl₂O₂

EPA Waste Classification Halogenated Organic Waste (RCRA Subtitle C)

Primary Hazards Severe Skin/Eye Irritant, Aquatic Toxicity

Incompatible Waste Streams
Strong oxidizers, strong bases, non-

halogenated solvents

Approved Primary Container
High-Density Polyethylene (HDPE) or Amber

Glass

Prohibited Containers Metal cans or drums (Risk of HCl corrosion)

Operational Handling & Waste Segregation
Workflows
To maintain a self-validating safety system, never assume a centralized waste carboy is safe to

use. You must actively validate compatibility before disposal.

Protocol A: Liquid Waste Segregation & Self-Validation
When disposing of 2',6'-Dichloro-2-hydroxyacetophenone dissolved in solvents (e.g., DCM,

Methanol, DMSO), follow this precise methodology:
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Container Verification: Visually inspect the waste carboy. Ensure it is made of HDPE. Do not

use metal containers.Reasoning: Halogenated organics can undergo slow ambient

hydrolysis, releasing trace hydrochloric acid (HCl) which rapidly corrodes metal, leading to

catastrophic leaks.

The Self-Validation Test (Micro-Scale Compatibility):

Extract a 1 mL aliquot from the centralized "Halogenated Waste" carboy.

In a fume hood, mix it with 1 mL of your specific 2',6'-Dichloro-2-hydroxyacetophenone
waste stream in a clear glass vial.

Observe for 5 minutes. If no heat, gas evolution, or violent phase separation occurs, the

streams are compatible.

Transfer: Use a dedicated, non-metallic funnel to pour the waste into the Halogenated

Organic Waste carboy.

Volume Control: Fill the container to a maximum of 80% capacity. Reasoning: This leaves

adequate headspace for vapor expansion driven by ambient laboratory temperature

fluctuations, preventing container rupture.

Seal: Cap the container tightly. If your waste stream contains volatile solvents, ensure the

carboy is fitted with a carbon-filtered pressure-relief valve.

Protocol B: Solid Waste & Contaminated Consumables
Solid waste (e.g., Kimwipes, weigh boats, nitrile gloves) contaminated with the pure crystalline

solid or concentrated solutions must not be thrown in the standard biohazard or municipal

trash.

Collection: Place all contaminated consumables into a designated benchtop solid hazardous

waste bin lined with a 6-mil polyethylene bag.

Defusing Reactivity: If a significant amount of pure 2',6'-Dichloro-2-hydroxyacetophenone
powder is being disposed of, ensure it is not layered directly next to oxidizing solids (e.g.,

nitrates, permanganates) within the bag.
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Sealing: Once the bag is 75% full, gooseneck the top, twist, and seal securely with heavy-

duty tape.

Regulatory Labeling & Storage (OSHA & EPA
Compliance)
The moment the first drop of waste enters a container, it is legally classified as hazardous

waste and falls under OSHA and EPA jurisdiction [1][2].

Apply the Label: Affix an OSHA 1910.1450-compliant label to the container [2].

Nomenclature: Write the full chemical name: 2',6'-Dichloro-2-hydroxyacetophenone. Do

not use abbreviations, acronyms, or chemical structures. Emergency responders cannot

decipher shorthand during a crisis.

Hazard Checkboxes: Mark the boxes for "Toxic" and "Irritant".

Secondary Containment: Place the waste carboy inside a secondary containment tray

capable of holding 110% of the carboy's volume.

Time Limits: Transfer the waste to your facility's central accumulation area within the

timeframe dictated by your generator status (e.g., <90 days for Large Quantity Generators)

[1].

Spill Response Plan
In the event of an accidental release of the solid powder or a concentrated solution:

Isolate: Evacuate personnel from the immediate vicinity. Ensure fume hood sashes are

lowered if the spill is contained within the hood.

Neutralize & Absorb:

For Solutions: Cover the spill with an inert, non-combustible absorbent material (e.g.,

vermiculite or diatomaceous earth). Never use combustible sawdust, as the alpha-hydroxy

ketone can react unpredictably with organic matrices under certain conditions.
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For Solids: Gently mist the powder with water (if compatible with the solvent system) to

prevent aerosolization, then sweep up using non-sparking tools.

Collect: Transfer the absorbed material into a rigid HDPE bucket.

Dispose: Label the bucket as "Halogenated Spill Debris containing 2',6'-Dichloro-2-
hydroxyacetophenone" and process it via Protocol B.

Disposal Workflow Visualization
The following diagram illustrates the logical decision tree for routing 2',6'-Dichloro-2-
hydroxyacetophenone waste to ensure regulatory compliance and cost-efficiency.
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Waste Generation:
2',6'-Dichloro-2-hydroxyacetophenone
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Decision workflow for the segregation, labeling, and RCRA-compliant disposal of halogenated

waste.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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